Cas no 1349718-89-3 (1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride)

• Product Name: 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride
• CAS No: 1349718-89-3
• MF: C₅H₇ClF₃N₃
• MW: 201.577389955521
• CID: 4787958
• Update Time: 2026-02-27

1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride
• 1-(2,2,2-Trifluoro-ethyl)-1H-pyrazol-3-ylamine hydrochloride

• Inchi： 1S/C5H6F3N3.ClH/c6-5(7,8)3-11-2-1-4(9)10-11;/h1-2H,3H2,(H2,9,10);1H
• InChI Key： TYGJFSWMRNOZIR-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1C=CC(N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride

Introduction to 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride (CAS No. 1349718-89-3) and Its Applications in Modern Chemical Biology

1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride, identified by the CAS number 1349718-89-3, is a fluorinated pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoroethyl group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The pyrazole core is a well-studied aromatic heterocycle with a six-membered ring containing two nitrogen atoms. Pyrazoles and their derivatives have been extensively explored for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of fluorine atoms into the pyrazole ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Specifically, the trifluoroethyl group (–CF₃) is known to increase the binding affinity of small molecules to biological targets by improving their interactions with proteins and enzymes.

In recent years, 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride has been investigated for its potential role in modulating various biological pathways. One of the most promising areas of research involves its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By targeting specific kinases, it is possible to develop treatments that disrupt aberrant signaling cascades responsible for pathological conditions.

Recent studies have demonstrated that fluorinated pyrazoles can serve as effective scaffolds for kinase inhibitors due to their ability to mimic natural substrates and interact with key residues in the active site of kinases. For instance, research published in Journal of Medicinal Chemistry highlighted the use of 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride as a precursor in the development of novel inhibitors targeting Janus kinases (JAKs). JAKs are involved in inflammatory responses and have been implicated in autoimmune disorders such as rheumatoid arthritis. The trifluoromethyl group enhances the binding affinity of these inhibitors to JAKs by improving hydrophobic interactions and reducing metabolic degradation.

Another area where this compound has shown promise is in the development of antiviral agents. The unique electronic properties of fluorinated pyrazoles make them effective at disrupting viral replication cycles. For example, preliminary studies have suggested that derivatives of 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride may inhibit protease enzymes essential for viral maturation. This has opened up new avenues for designing antiviral drugs with improved efficacy and reduced resistance profiles compared to existing treatments.

The synthesis of 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between trifluoromethanol derivatives and hydrazine hydrate under acidic conditions, followed by functional group transformations to introduce the desired substituents. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility in large-scale production.

In terms of pharmacokinetic properties, the hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility advantage is particularly important for drug delivery systems where bioavailability is a critical factor. Additionally, the stability of the compound under various storage conditions has been evaluated to ensure its suitability for industrial applications.

The safety profile of 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride has been assessed through preclinical studies conducted on cell cultures and animal models. These studies have shown that the compound exhibits moderate toxicity at high concentrations but demonstrates acceptable safety margins at therapeutic doses. Further research is ongoing to evaluate its long-term effects and potential side effects before human clinical trials can commence.

One notable advantage of using fluorinated pyrazoles like 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride in drug development is their ability to cross the blood-brain barrier (BBB). The lipophilic nature imparted by fluorine atoms facilitates penetration through this barrier, which is essential for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers are exploring this compound as a potential lead molecule for developing neuroprotective agents.

The future prospects of 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride are promising given its versatile biological activities and synthetic accessibility. As more data becomes available on its pharmacological properties, it is likely that this compound will find applications beyond kinase inhibition and antiviral therapy. For instance, its potential role in modulating immune responses has not been fully explored but warrants further investigation.

In conclusion, 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride (CAS No. 1349718-89-3) represents an important advancement in chemical biology with significant implications for drug discovery and development. Its unique structural features make it a valuable tool for researchers seeking to design novel therapeutic agents with improved efficacy and safety profiles.